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Cat. No.: B147793 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Quinizarin, also known as 1,4-dihydroxyanthraquinone or Solvent Orange 86, is an organic

dye derived from anthraquinone.[1] While widely used in the manufacturing of dyes and

pigments, its distinct chromophoric properties make it a valuable pH indicator, particularly for

measurements in the alkaline range.[2] Quinizarin undergoes a sharp, observable color

change in response to variations in pH, making it suitable for acid-base titrations and qualitative

pH estimations.[2] This document provides a comprehensive overview, key data, and detailed

protocols for the effective use of Quinizarin as a pH indicator in a laboratory setting.

Principle of Operation
Like many organic pH indicators, Quinizarin is a weak acid where the protonated (H₂Ind) and

deprotonated forms (HInd⁻ and Ind²⁻) exhibit different colors.[3] The color change is a direct

result of the deprotonation of its two phenolic hydroxyl (-OH) groups as the pH of the solution

increases.[4] This process alters the electronic conjugation of the anthraquinone system,

leading to a shift in the molecule's maximum absorbance wavelength (λmax) and thus a

change in its perceived color.[4]

The equilibrium can be represented in two steps:

H₂Ind (Yellow/Orange) + H₂O ⇌ H₃O⁺ + HInd⁻ (Violet)
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HInd⁻ (Violet) + H₂O ⇌ H₃O⁺ + Ind²⁻ (Bluish-Violet)

The first deprotonation (pKa₁) causes the primary color transition, which is most distinct for

indicator purposes.

Acidic to Neutral (pH < 8.8)
Alkaline (pH > 8.8) Strongly Alkaline (pH > 11)
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- H₂O

+ H⁺
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Caption: Deprotonation pathway of Quinizarin with increasing pH.

Data Presentation
The utility of Quinizarin as a pH indicator is defined by its transition range and pKa values.

Table 1: Physicochemical Properties of Quinizarin Indicator
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Property Value Reference

IUPAC Name
1,4-Dihydroxyanthracene-
9,10-dione

[5]

Molecular Formula C₁₄H₈O₄ [2]

Molar Mass 240.21 g/mol [5]

pH Transition Range pH 8.8 - 10.4

Color in Acidic/Neutral Yellow / Orange [6]

Color in Alkaline Violet / Bluish-Violet [5][6]

pKa₁ (first deprotonation) 10.83 ± 0.02 [4][6]

pKa₂ (second deprotonation) 12.03 ± 0.02 [4][6]

| Solubility | Insoluble in water; Soluble in ethanol, acetone |[2] |

Table 2: Absorption Maxima (λmax) of Quinizarin at Various pH Values This data is crucial for

quantitative spectrophotometric analysis.

pH λmax (nm) Observed Color Reference

7.4 470 Orange [7]

7.93 ~475 Orange [6]

8.86
~480 / ~520

(shoulder)
Orange-Red [6]

9.53 ~520 / ~555 Red-Violet [6]

10.05 ~525 / ~560 Violet [6]

10.64 ~550 / ~590 Violet [6]

11.10 ~555 / ~595 Bluish-Violet [6]

12.43 ~560 / ~600 Bluish-Violet [6]
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Experimental Protocols
4.1 Protocol 1: Preparation of 0.1% (w/v) Quinizarin Indicator Solution

This protocol details the preparation of a standard stock solution for general laboratory use.

Materials:

Quinizarin (powder, CAS 81-64-1)

Ethanol (95% or absolute)

Volumetric flask (100 mL)

Weighing balance

Spatula and weighing paper

Procedure:

Accurately weigh 0.1 g of Quinizarin powder.

Transfer the powder into a 100 mL volumetric flask.

Add approximately 70 mL of 95% ethanol to the flask.

Stopper the flask and sonicate or swirl gently until the Quinizarin is completely dissolved.

The solution will appear as a clear, orange-to-red liquid.

Once dissolved, add 95% ethanol to the flask up to the 100 mL calibration mark.

Invert the flask several times to ensure the solution is homogeneous.

Store the solution in a tightly sealed, labeled amber glass bottle at room temperature. The

solution is stable for several months.

4.2 Protocol 2: Visual pH Determination and Titration
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This protocol describes the use of the prepared indicator solution for qualitative pH assessment

or to determine the endpoint of an acid-base titration.

Materials:

0.1% Quinizarin indicator solution

Sample solution of unknown pH

Burette, pipette, and beaker (for titration)

Standardized acid or base titrant

Procedure:

Transfer a known volume (e.g., 25 mL) of the sample solution into a clean beaker or flask.

Add 2-3 drops of the 0.1% Quinizarin indicator solution to the sample.

Gently swirl the flask to mix.

For Qualitative Determination: Observe the color of the solution.

Yellow/Orange: The pH is likely below 8.8.

Violet/Bluish-Violet: The pH is likely above 10.4.

Intermediate (Reddish-Violet): The pH is within the transition range (8.8-10.4).

For Titration: Begin adding the titrant from the burette while continuously stirring the sample

solution. The endpoint is reached when the solution undergoes a sharp and persistent color

change from yellow/orange to violet.
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Caption: Experimental workflow for pH determination using Quinizarin.
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4.3 Protocol 3: Spectrophotometric pH Determination

For a more precise pH measurement, especially within the transition range, spectrophotometry

can be employed.[8] This method relies on the differing absorption spectra of the protonated

and deprotonated forms.

Materials:

UV-Vis Spectrophotometer

Quartz or glass cuvettes

0.1% Quinizarin indicator solution

Sample solution

pH buffer solutions (for calibration curve, e.g., pH 8.5, 9.0, 9.5, 10.0, 10.5, 11.0)

Procedure:

Determine λmax:

Prepare two reference samples: one highly acidic (e.g., pH 4, adding HCl) and one highly

alkaline (e.g., pH 12, adding NaOH), each containing a fixed concentration of Quinizarin.

Scan the absorbance of both solutions from 400 nm to 700 nm to identify the λmax for the

acidic form (H₂Ind, ~475 nm) and the alkaline form (Ind²⁻, ~600 nm).

Generate a Calibration Curve:

Prepare a series of buffer solutions with known pH values across the indicator's transition

range (e.g., 8.5 to 11.0).

Add an identical, precise amount of Quinizarin stock solution to a fixed volume of each

buffer solution.

Measure the absorbance of each solution at the λmax of the alkaline form (~600 nm).
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Plot Absorbance (at ~600 nm) versus pH. This will generate a sigmoidal curve.

Measure the Unknown Sample:

Prepare the unknown sample by adding the same precise amount of Quinizarin stock

solution to the same fixed volume as used for the calibration standards.

Measure the absorbance of the unknown sample at the same wavelength (~600 nm).

Determine pH:

Interpolate the pH of the unknown sample from its absorbance value using the generated

calibration curve.

Safety and Handling
Quinizarin is a fine powder and an irritant.[5] Standard personal protective equipment

(PPE), including safety glasses, gloves, and a lab coat, should be worn.

Handle the powder in a well-ventilated area or a fume hood to avoid inhalation.

The indicator solution is flammable due to its ethanol base. Keep away from open flames

and heat sources.

Consult the Safety Data Sheet (SDS) for comprehensive safety information before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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